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Compound of Interest

Compound Name: 2-(Perfluorodecyl)ethyl acrylate

Cat. No.: B106138

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and
should not be used for compliance purposes. Always refer to the manufacturer's SDS and
follow all institutional and regulatory safety protocols.

Introduction

2-(Perfluorodecyl)ethyl acrylate (CAS No. 17741-60-5) is a fluorinated acrylate monomer. Its
structure, featuring a long perfluorinated alkyl chain, imparts unique properties such as
hydrophobicity and oleophobicity, making it a subject of interest in materials science for
creating repellent surfaces and specialty polymers. As with any chemical substance, a
thorough understanding of its health and safety profile is paramount for safe handling and use
in a laboratory or industrial setting.

This guide provides a comprehensive overview of the available health and safety information
for 2-(Perfluorodecyl)ethyl acrylate, including its hazard classification, handling procedures,
and first aid measures. Due to a lack of publicly available, in-depth toxicological studies on this
specific compound, this guide also outlines the standard experimental protocols, based on
OECD guidelines, that would be used to determine its toxicological profile. Information on
related perfluorinated compounds and acrylates is included to provide a broader context for its
potential hazards.
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Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), 2-(Perfluorodecyl)ethyl acrylate is classified
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as
follows. It is important to note that some suppliers indicate that the substance does not meet

GHS hazard criteria, highlighting the need for careful evaluation of the specific product's SDS.

GHS Classification:
 Skin Irritation: Category 2 (Causes skin irritation)[1][2]
o Eye Irritation: Category 2 (Causes serious eye irritation)[1][2]

o Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory system (May
cause respiratory irritation)[1][2]

e Hazardous to the Aquatic Environment, Chronic Hazard: Category 2 (Toxic to aquatic life
with long lasting effects)[1][2]

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H411: Toxic to aquatic life with long lasting effects.[1][2]

Toxicological Data Summary

A comprehensive review of publicly available literature and safety data sheets indicates a
significant lack of specific quantitative toxicological data for 2-(Perfluorodecyl)ethyl acrylate.
The tables below summarize the available information, which is largely qualitative. For
endpoints where no specific data is available, this is noted.

Table 1: Acute Toxicity Data
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Exposure . ) Classificati
Endpoint Species Value Reference
Route on
- No data B
Oral LD50 Not specified ] Not classified  [1]
available
-~ No data >
Dermal LD50 Not specified ) Not classified  [1]
available
) N No data N
Inhalation LC50 Not specified ) Not classified  [1]
available

Table 2: lrritati | Sensitization [

Endpoint Species Result Classification Reference
) o -~ Causes skin
Skin Irritation Not specified o Category 2 [1][2]
irritation

o . Causes serious
Eye Irritation Not specified S Category 2 [11[2]
eye irritation

Respiratory

o Not specified No data available  Not classified [1]
Sensitization
Skin " : .

o Not specified No data available  Not classified [1]
Sensitization

Table 3: Other Toxicological Endnoi

Endpoint Result Reference
Germ Cell Mutagenicity No data available [1]
Carcinogenicity No data available [1]
Reproductive Toxicity No data available [1]

Specific Target Organ Toxicity _
No data available [1]
(Repeated Exposure)

Aspiration Hazard No data available [1]
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Potential Signaling Pathways and Cellular Effects
(Inferred from Related Compounds)

While no specific studies on the signaling pathways affected by 2-(Perfluorodecyl)ethyl
acrylate were identified, research on other per- and polyfluoroalkyl substances (PFAS) and
acrylates can provide insights into potential mechanisms of toxicity.

Oxidative Stress: Chronic exposure to some PFAS has been shown to elicit oxidative stress
responses in cells. This may be a central mechanism that leads to other downstream effects.

o Lipid Metabolism: Some studies indicate that PFAS exposure can lead to the reprogramming
of cellular lipidomes, affecting lipid homeostasis.

¢ Inflammasome Activation: Certain PFAS have been observed to activate inflammasomes in
lung cells, leading to the secretion of inflammatory markers.

e Cell Membrane Interaction: The fluorinated chain of PFAS can interact with and alter the
properties of cell membranes.

It is crucial to emphasize that these are potential pathways based on related compounds and
require experimental verification for 2-(Perfluorodecyl)ethyl acrylate.
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Caption: Inferred signaling pathways based on related PFAS compounds.

Experimental Protocols for Hazard Assessment

In the absence of specific toxicological studies for 2-(Perfluorodecyl)ethyl acrylate, this
section details the standard methodologies that would be employed to assess its potential
hazards, based on the internationally recognized OECD Guidelines for the Testing of
Chemicals.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.
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Methodology:

Animal Model: The albino rabbit is the preferred species.[3][4]

o Test Substance Application: A single dose of 0.5 g of the solid substance (moistened with a
small amount of a suitable solvent if necessary) is applied to a small area of shaved skin
(approximately 6 cm?2).[3] The site is then covered with a gauze patch and a semi-occlusive
dressing.

o Exposure Duration: The exposure period is typically 4 hours.[3]

o Observation: After the exposure period, the residual test substance is removed. The skin is
examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
removal.[5] Observations may continue for up to 14 days to assess the reversibility of any
effects.[3]

e Scoring: Skin reactions are scored based on a standardized grading system. The scores are
used to classify the substance's irritation potential.
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Caption: Workflow for Acute Dermal Irritation/Corrosion Test (OECD 404).

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

Objective: To assess the potential of a substance to cause eye irritation or corrosion.
Methodology:
o Animal Model: The albino rabbit is the recommended species.[1]

» Test Substance Application: A single dose of the test substance (e.g., 0.1 mL of liquid or 0.1
g of solid) is instilled into the conjunctival sac of one eye of the animal.[6] The other eye
remains untreated and serves as a control.[1]
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» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[1][7] Topical anesthetics and systemic analgesics are
recommended to minimize pain and distress.[1][8]

e Scoring: Ocular lesions are scored using a standardized system. The scores, along with the
nature and reversibility of the lesions, are used to classify the substance's eye irritation
potential.

Select Albino Rabbit

Y
Instill Single Dose into
Conjunctival Sac of One Eye
Y
Examine Eyes at
1, 24, 48, 72 hours
\
Score Lesions on Cornea,
Iris, and Conjunctiva
\
(Classify Eye Irritation PotentiaD

Click to download full resolution via product page

Caption: Workflow for Acute Eye Irritation/Corrosion Test (OECD 405).

Acute Inhalation Toxicity (Based on OECD Guideline
403)
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Objective: To determine the health hazards arising from short-term exposure to a substance via
inhalation.[9][10]

Methodology:

Animal Model: The rat is the preferred species.

o Exposure: Animals are exposed to the test substance as a vapor, aerosol, or dust in an
inhalation chamber for a defined period, typically 4 hours.[10][11] Either a traditional LC50
protocol (testing at least three concentrations) or a Concentration x Time (C x t) protocol is
used.[10]

o Observation: Animals are observed for signs of toxicity during and after exposure for at least
14 days.[10] Body weight, clinical signs, and mortality are recorded.

e Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the
concentration estimated to cause mortality in 50% of the test animals.[11]
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Caption: Workflow for Acute Inhalation Toxicity Test (OECD 403).

Safe Handling and Personal Protective Equipment
(PPE)

Given the identified hazards, the following precautions should be taken when handling 2-
(Perfluorodecyl)ethyl acrylate:

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation exposure.

o Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
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o Hand Protection: Wear compatible, chemical-resistant gloves. Due to the lack of specific
testing, it is advisable to consult the glove manufacturer's resistance data for fluorinated
compounds and acrylates.

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: If ventilation is inadequate or if working with aerosols, use a
NIOSH-approved respirator with an appropriate cartridge.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Accidental Release and Disposal

¢ Accidental Release: Avoid breathing vapors, mist, or gas. Ensure adequate ventilation. Wear
appropriate personal protective equipment. Absorb the spill with an inert material (e.g., sand,
earth, vermiculite) and place it in a suitable container for disposal. Do not allow the
substance to enter drains or waterways.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

Conclusion
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2-(Perfluorodecyl)ethyl acrylate is a chemical that requires careful handling due to its
classification as a skin, eye, and respiratory irritant, as well as its potential for long-term aquatic
toxicity. The significant lack of specific toxicological data for this compound necessitates a
cautious approach, assuming a hazard profile similar to other fluorinated acrylates. Adherence
to stringent safety protocols, including the use of appropriate engineering controls and personal
protective equipment, is essential to minimize exposure and ensure a safe working
environment for all personnel. Further research is needed to fully characterize the toxicological
profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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